Cas no 6246-46-4 (Ursonic acid)

Ursonic acid Properties

Names and Identifiers

• 3-Oxours-12-en-28-oic acid
• 3-oxo-urs-12-en-28-oic acid
• Ursonic acid
• 3-Ketone
• 3-oxo-ursolic acid
• Ursomic acid
• ursonic acd
• 3-Ketoursolicacid
• 3-Oxo-12-ursen-28-oic acid
• [ "3-Oxo-12-ursen-28-oic acid" ]
• 3-Ketoursolic acid
• BDBM50245647
• ST24042406
• 246O464
• SCHEMBL16175248
• FT-0775765
• BCP15430
• 3-Oxours-12-en-28-oic acid;3-Ketoursolic acid
• HY-N1486
• (1S,2R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-1,2,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• (5beta)-3-oxours-12-en-28-oic acid
• F16164
• SCHEMBL454577
• AC-33970
• TOS-BB-0966
• (1S,2R,4aS,6aS,6bR,8aR,12aR,12bR,14bS)-1,2,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• AKOS016009365
• CHEMBL487887
• CS-5796
• O0508
• CCG-269282
• B8F
• DS-5490
• CHEBI:172011
• s3902
• 6246-46-4
• HMS3885G12
• MFCD09752413
• A868468
• (+)-Ursonic acid
• DA-78801
• 3-Oxo-12-ursen-28-oic acid (Ursonic acid)3-Oxo-urs-12-en-28-oic acid; (1S,2R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-1,2,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• (1S,2R,4aS,6aS,6bR,8aR,12aR,12bR,14bS)-1,2,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,7,8,8a,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylic acid
• Ursonate
• Ursonic acid?
• 1ST182777
• 1,2,6a,6b,9,9,12a-Heptamethyl-10-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylate
• 3-Oxo-urs-12-en-28-oic acid
• +Expand

• MDL： MFCD09752413
• InChIKey： MUCRYNWJQNHDJH-OADIDDRXSA-N
• Inchi： 1S/C30H46O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h8,18-19,21-22,24H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21+,22-,24+,27+,28-,29-,30+/m1/s1
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 454.344695g/mol
• Surface Charge: 0
• XLogP3: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 454.344695g/mol
• Monoisotopic Mass: 454.344695g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 33
• Complexity: 916
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 454.7

Experimental Properties

• LogP: 7.29770
• PSA: 54.37000
• Boiling Point: 555.078℃/760mmHg
• Melting Point: No data available
• Flash Point: 303.6±26.6 °C
• Color/Form: Powder

Ursonic acid Security Information

• RTECS：YU9552200
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：warning

Ursonic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents
• Triterpenoids